molecular formula C₁₇H₃₀ClN₃O₅Si B1144760 2-Chloro-1-[(2S)-3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-[(tetrahydro-2H-pyran-2-yl)oxy]propyl]- CAS No. 943610-38-6

2-Chloro-1-[(2S)-3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-[(tetrahydro-2H-pyran-2-yl)oxy]propyl]-

Cat. No. B1144760
CAS RN: 943610-38-6
M. Wt: 419.98
InChI Key:
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Description

The compound is an intermediate in the synthesis of (S)-PA 824 (P122500), a novel anti-tuberculosis drug . It has a molecular weight of 419.98 and a molecular formula of C17H30ClN3O5Si . It appears as a yellow oil .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-Chloro-1-[(2S)-3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-[(tetrahydro-2H-pyran-2-yl)oxy]propyl]-' involves the protection of the hydroxyl groups followed by the introduction of the chloro group. The final step involves the deprotection of the silyl group.", "Starting Materials": [ "2,3-dihydroxypropyl tetrahydropyran-2-yl ether", "tert-butyl dimethylsilyl chloride", "2-chloro-1-propanol", "triethylamine", "dichloromethane", "diethyl ether", "sodium sulfate", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Protection of the hydroxyl groups", "2,3-dihydroxypropyl tetrahydropyran-2-yl ether is dissolved in dichloromethane and treated with tert-butyl dimethylsilyl chloride and triethylamine. The reaction mixture is stirred at room temperature for 24 hours. The solvent is evaporated and the residue is purified by column chromatography to obtain the protected compound.", "Step 2: Introduction of the chloro group", "The protected compound is dissolved in dichloromethane and treated with thionyl chloride. The reaction mixture is stirred at room temperature for 24 hours. The solvent is evaporated and the residue is purified by column chromatography to obtain the chloro compound.", "Step 3: Deprotection of the silyl group", "The chloro compound is dissolved in diethyl ether and treated with sodium bicarbonate and water. The reaction mixture is stirred at room temperature for 24 hours. The organic layer is separated and dried over sodium sulfate. The solvent is evaporated and the residue is purified by column chromatography to obtain the final product." ] }

CAS RN

943610-38-6

Molecular Formula

C₁₇H₃₀ClN₃O₅Si

Molecular Weight

419.98

Origin of Product

United States

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